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Compound of Interest

Compound Name: Ethyl cyclobutanecarboxylate

Cat. No.: B086208

Essential Safety and Handling Guide for Ethyl
Cyclobutanecarboxylate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Ethyl cyclobutanecarboxylate, a flammable liquid commonly used in organic
synthesis.[1] Adherence to these procedures is critical to minimize risks and ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl cyclobutanecarboxylate is classified as a flammable liquid and vapor.[2][3][4]
Appropriate personal protective equipment must be worn at all times when handling this
chemical to prevent exposure and ensure personal safety.

Recommended Personal Protective Equipment:

o Eye Protection: Wear safety glasses with side shields or goggles.[5][6] A face shield may
also be necessary for additional protection.

e Hand Protection: Impervious gloves are required.[5] Always inspect gloves before use and
use a proper glove removal technique to avoid skin contact.[7]
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» Skin and Body Protection: Wear protective work clothing.[5][6] A complete suit protecting
against chemicals may be necessary depending on the scale of the operation.[7][8]

» Respiratory Protection: Use a suitable respirator, such as a gas mask or a type ABEK
(EN14387) respirator filter, especially when high concentrations are present or if exposure
limits are exceeded.[2][6] Work should be conducted in a well-ventilated area, preferably in a
properly operating chemical fume hood.[2][5]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the chemical's
integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4] No smoking.[2]

[4]

Use explosion-proof equipment and take precautionary measures against static discharge.[2]

[°]

Wash hands and face thoroughly after handling.[2]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][10]

 Itis recommended to store in a cool and dark place, at temperatures below 15°C.[4][9]

Quantitative Data Summary
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Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol [3]

Boiling Point 159 °C

Density 0.928 g/mL at 25 °C

Refractive Index n20/D 1.426

Flash Point 41 °CJ[9]

GHS Hazard Classification Flammable Liquid, Category 3[2]

Hazard Statement H226: Flammable liquid and vapor[2][3][4]

First Aid Measures

In the event of exposure, immediate action is critical.

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[2][6][11]

o After Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area
with soap and plenty of water for at least 15 minutes.[5][11][12] Seek medical attention if
irritation persists.[11]

o After Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids
open.[2][5][12][13] Remove contact lenses if present and easy to do.[2][12][13] Continue
rinsing and seek immediate medical attention.[2][5]

o After Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water.[2][10] Never give
anything by mouth to an unconscious person.[6][7] Seek immediate medical advice.[5]

Spill and Disposal Procedures

Accidental Release Measures:
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In case of a spill, ensure adequate ventilation and remove all sources of ignition.[14] Evacuate
personnel to a safe area.[7][8] Wear appropriate personal protective equipment.[2] Prevent the
product from entering drains.[2][8] Absorb the spill with inert material (e.g., sand, vermiculite)
and place it in a suitable, closed container for disposal.[14]

Disposal:

Disposal of Ethyl cyclobutanecarboxylate and its containers must be handled by a licensed
waste disposal company in accordance with local, state, and federal regulations.[2][7][14] Do
not dispose of it with household waste.

Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a chemical spill of
Ethyl cyclobutanecarboxylate.
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Workflow for Ethyl Cyclobutanecarboxylate Spill Response

Immediate Actions

Alert Personnel & Initiate Alarm

Evacuate Immediate Area

Remove Ignition Sources

Ensure Adequate Ventilation

Containmi;]t & Cleanup

Don Appropriate PPE

repare for Cleanup

[Contain Spill with Inert Absorbeng
\ 4
[Collect Absorbed MateriaD

Secure Waste

Disposal & Di;:ontamination

Place in Labeled, Sealed Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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